Cas no 1306605-21-9 (1-(pyridin-3-yl)-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-(pyridin-3-yl)-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1306605-21-9
• MF: C₈H₆ClN₃O₂S
• MW: 243.670138835907
• CID: 5158748
• Update Time: 2025-06-14

1-(pyridin-3-yl)-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-3-yl)-1H-pyrazole-4-sulfonyl chloride
• 1-(pyridin-3-yl)-1H-pyrazole-4-sulfonylchloride
• 1H-Pyrazole-4-sulfonyl chloride, 1-(3-pyridinyl)-

• Inchi： 1S/C8H6ClN3O2S/c9-15(13,14)8-5-11-12(6-8)7-2-1-3-10-4-7/h1-6H
• InChI Key： ICBUIOOHVYCOLP-UHFFFAOYSA-N
• SMILES： ClS(C1C=NN(C2C=NC=CC=2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 0.8
• Topological Polar Surface Area: 73.2

Additional information on 1-(pyridin-3-yl)-1H-pyrazole-4-sulfonyl chloride

Recent Advances in the Application of 1-(Pyridin-3-yl)-1H-Pyrazole-4-Sulfonyl Chloride (CAS: 1306605-21-9) in Chemical Biology and Pharmaceutical Research

1-(Pyridin-3-yl)-1H-pyrazole-4-sulfonyl chloride (CAS: 1306605-21-9) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the fields of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is widely utilized for its reactivity in forming sulfonamide bonds, which are pivotal in drug design and development. Recent studies have highlighted its role in the synthesis of kinase inhibitors, antimicrobial agents, and other therapeutic molecules, underscoring its versatility and importance in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-(pyridin-3-yl)-1H-pyrazole-4-sulfonyl chloride in the development of selective JAK2 inhibitors. The researchers employed this compound as a key building block to introduce sulfonamide functionality, which significantly enhanced the binding affinity and selectivity of the inhibitors. The study reported a 5-fold increase in potency compared to previous analogs, highlighting the compound's potential in targeting hematologic malignancies.

In addition to its applications in kinase inhibitor design, 1-(pyridin-3-yl)-1H-pyrazole-4-sulfonyl chloride has been investigated for its role in antimicrobial drug development. A recent Bioorganic & Medicinal Chemistry Letters article (2024) described its use in synthesizing novel sulfonamide-based antibiotics with activity against multidrug-resistant Staphylococcus aureus. The compound's ability to form stable sulfonamide linkages with various amines was leveraged to create a library of derivatives, several of which exhibited MIC values below 1 µg/mL.

The synthetic utility of 1306605-21-9 extends to PROTAC (Proteolysis Targeting Chimera) technology, where it has been employed as a linker component. A 2024 Nature Chemical Biology publication detailed its use in connecting E3 ligase ligands to target protein binders, resulting in compounds with improved cellular permeability and degradation efficiency. This application capitalizes on the compound's optimal length and rigidity, which facilitate proper orientation of the PROTAC components.

Recent advancements in analytical characterization techniques have further illuminated the properties of 1-(pyridin-3-yl)-1H-pyrazole-4-sulfonyl chloride. Ultra-high performance liquid chromatography coupled with mass spectrometry (UHPLC-MS) studies have provided detailed insights into its stability profile and reaction kinetics, enabling more efficient process optimization in large-scale synthesis. These developments are particularly relevant for pharmaceutical manufacturers scaling up production of sulfonamide-containing drug candidates.

Looking forward, the unique chemical properties of 1306605-21-9 position it as a valuable tool in emerging areas such as covalent drug discovery and chemical proteomics. Its pyridine and pyrazole moieties offer additional coordination sites for metal-catalyzed reactions, while the sulfonyl chloride group remains highly amenable to diverse nucleophilic substitutions. As research continues to uncover new applications for this versatile building block, its importance in medicinal chemistry is expected to grow significantly in the coming years.